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For Researchers, Scientists, and Drug Development Professionals

Introduction
Aplaviroc (formerly known as GW-873140 or AK602) is a potent and specific small-molecule

antagonist of the C-C chemokine receptor type 5 (CCR5).[1][2] CCR5 is a critical co-receptor

for the entry of R5-tropic strains of Human Immunodeficiency Virus Type 1 (HIV-1) into host

cells.[3] Aplaviroc functions as a noncompetitive allosteric antagonist, binding to a

hydrophobic pocket within the transmembrane helices of the CCR5 receptor.[2][4] This binding

event induces a conformational change in the receptor, which in turn prevents the interaction

between the viral envelope glycoprotein gp120 and CCR5, thereby inhibiting viral entry and

subsequent replication.[1][4]

Despite demonstrating subnanomolar to nanomolar potency against a broad range of R5-tropic

HIV-1 isolates in vitro, the clinical development of Aplaviroc was discontinued due to concerns

of hepatotoxicity.[1][5][6] Nevertheless, Aplaviroc remains a valuable research tool for studying

CCR5 biology, HIV-1 entry mechanisms, and for the evaluation of other CCR5 antagonists.

These application notes provide detailed protocols for key cell-based assays to characterize

the activity of Aplaviroc and other CCR5 antagonists.

Mechanism of Action: CCR5 Antagonism
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The primary mechanism of Aplaviroc involves blocking the interaction between the HIV-1

envelope protein gp120 and the host cell co-receptor CCR5. This action is crucial in preventing

the fusion of the viral and cellular membranes, a necessary step for the virus to enter and infect

the cell.
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Start

Co-transfect 293T cells with
HIV-1 env-expression vector and
an env-deficient proviral vector

containing a luciferase reporter gene.

Harvest pseudovirus-
containing supernatant after 48h.

Infect cells with pseudovirus.

Seed target cells (e.g., U87-CD4-CCR5)
in a 96-well plate.

Pre-incubate target cells with
serial dilutions of Aplaviroc.

Incubate for 48-72h.

Lyse cells and measure
luciferase activity.

Calculate IC50 values.

End
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Start

Isolate PBMCs or use
CCR5-expressing cell line.

Incubate cells with varying
concentrations of Aplaviroc.

Stain a parallel sample with a
non-competing anti-CCR5 mAb to
determine total CCR5 expression.

Wash cells to remove
unbound Aplaviroc.

Stain cells with a fluorescently
labeled competing anti-CCR5 mAb

(e.g., anti-CCR5-PE).

Acquire data on a
flow cytometer.

Calculate Receptor Occupancy (RO).

End
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Start

Seed CCR5-expressing cells in a
black, clear-bottom 96-well plate.

Load cells with a calcium-sensitive
dye (e.g., Fluo-4 AM).

Incubate with serial dilutions
of Aplaviroc.

Measure baseline fluorescence
using a microplate reader.

Add a CCR5 agonist (e.g., RANTES)
to induce calcium flux.

Measure the change in fluorescence.

Calculate the percentage of inhibition
and determine the IC50 value.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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